molecular formula C20H19N3O3 B2835040 3-(3,4-dimethoxyphenethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one CAS No. 859663-36-8

3-(3,4-dimethoxyphenethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

Cat. No. B2835040
CAS RN: 859663-36-8
M. Wt: 349.39
InChI Key: SDUVIRBYUNAUED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(3,4-dimethoxyphenethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one” is a complex organic molecule. It contains an indole group, which is a common structure in many natural products and pharmaceuticals . It also contains a pyrimido group, which is a type of nitrogen-containing heterocycle . The 3,4-dimethoxyphenethyl group is a type of aromatic ether .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole and pyrimido rings, as well as the 3,4-dimethoxyphenethyl group . These groups would likely contribute to the overall polarity, shape, and reactivity of the molecule.


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the indole and pyrimido rings, and the 3,4-dimethoxyphenethyl group. The indole ring is known to undergo electrophilic substitution reactions, while the pyrimido ring might participate in nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and ether groups would likely make it relatively non-polar, suggesting that it might be soluble in organic solvents .

Scientific Research Applications

These six areas represent only a fraction of the diverse research landscape surrounding this intriguing compound. Its multifaceted properties continue to inspire scientific inquiry, and further studies will uncover additional applications and mechanisms of action . If you’d like more detailed information on any specific aspect, feel free to ask! 🌟

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given its structural features, it might be of interest in the fields of medicinal chemistry or drug discovery. Further studies would be needed to explore its biological effects and potential uses .

properties

IUPAC Name

3-[2-(3,4-dimethoxyphenyl)ethyl]-5H-pyrimido[5,4-b]indol-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O3/c1-25-16-8-7-13(11-17(16)26-2)9-10-23-12-21-18-14-5-3-4-6-15(14)22-19(18)20(23)24/h3-8,11-12,22H,9-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDUVIRBYUNAUED-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CCN2C=NC3=C(C2=O)NC4=CC=CC=C43)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.